Cas no 2648931-32-0 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid
• CAS No: 2648931-32-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6287199
• PubChem ID: 165872295
• Update Time: 2025-11-01

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid
• (2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}pentanoic acid
• 2648931-32-0
• EN300-1491723

• Inchi： 1S/C26H32N2O5/c1-3-9-23(25(30)31)28-24(29)14-17(4-2)15-27-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m1/s1
• InChI Key： XKDREQZGUUQPOH-IRCUZVAFSA-N
• SMILES： O(C(NCC(CC)CC(N[C@@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2648931-32-0, commonly referred to as (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a pentanoic acid component. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in the molecule's functionality and reactivity.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. The Fmoc group, when incorporated into peptide sequences, enhances stability and solubility, making it an ideal candidate for therapeutic applications. Researchers have also explored the use of this compound in the synthesis of bioactive molecules, where its chiral center (the (2R) configuration) contributes to enantioselective reactions. These findings underscore the versatility of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid in modern chemical research.

One of the most promising areas of application for this compound is in the field of medicinal chemistry. The Fmoc group's ability to protect amino groups during peptide synthesis has been extensively utilized in the development of novel drugs. For instance, studies have demonstrated that derivatives of this compound can serve as inhibitors for specific enzymes involved in disease pathways. Additionally, the pentanamide and pentanoic acid components contribute to the molecule's hydrophobicity and hydrogen bonding capacity, further enhancing its potential as a drug candidate.

In terms of synthesis, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid can be prepared through a multi-step process involving peptide coupling reactions and stereochemical control. The use of chiral resolution techniques ensures the formation of the desired (2R) configuration, which is critical for its biological activity. Recent advancements in asymmetric synthesis have made this process more efficient and scalable, paving the way for large-scale production.

From an environmental perspective, this compound has shown biodegradability under specific conditions, making it a more sustainable option compared to traditional synthetic materials. Its ability to degrade without leaving harmful residues aligns with current trends toward green chemistry and eco-friendly chemical processes.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in advancing chemical innovation and therapeutic development.